Cas no 144498-80-6 (4-(2,2-Dimethyl-1,2-dihydro-benzo[f]isoquinolin-4-ylsulfanyl)-phenylamine)

4-(2,2-Dimethyl-1,2-dihydro-benzo[f]isoquinolin-4-ylsulfanyl)-phenylamine structure
144498-80-6 structure
Product Name:4-(2,2-Dimethyl-1,2-dihydro-benzo[f]isoquinolin-4-ylsulfanyl)-phenylamine
CAS No:144498-80-6
MF:C21H20N2S
MW:332.461903572083
CID:3102317
PubChem ID:715791
Update Time:2025-04-21

4-(2,2-Dimethyl-1,2-dihydro-benzo[f]isoquinolin-4-ylsulfanyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 4-(2,2-Dimethyl-1,2-dihydro-benzo[f]isoquinolin-4-ylsulfanyl)-phenylamine
    • TimTec1_006567
    • 4-({2,2-DIMETHYL-1H,2H-BENZO[F]ISOQUINOLIN-4-YL}SULFANYL)ANILINE
    • 4-[(2,2-dimethyl-1H-benzo[f]isoquinolin-4-yl)sulfanyl]aniline
    • AKOS001730176
    • STK774051
    • HMS1552K11
    • 4-[(2,2-dimethyl-1,2-dihydrobenzo[f]isoquinolin-4-yl)sulfanyl]aniline
    • CCG-26110
    • 144498-80-6
    • 4-(2,2-dimethyl-1,2-dihydrobenzo[f]isoquinoline-4-ylthio)aniline
    • Inchi: 1S/C21H20N2S/c1-21(2)13-19-17-6-4-3-5-14(17)7-12-18(19)20(23-21)24-16-10-8-15(22)9-11-16/h3-12H,13,22H2,1-2H3
    • InChI Key: HFQLHPYTYXWMIX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)C1C2C=CC3C=CC=CC=3C=2CC(C)(C)N=1

Computed Properties

  • Exact Mass: 332.13471982Da
  • Monoisotopic Mass: 332.13471982Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 63.7Ų
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